Cas no 2411284-25-6 (1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one)

1-(2-Chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one is a specialized heterocyclic compound featuring a spirocyclic framework combining piperidine and quinolinone moieties. Its unique structure, incorporating a chloroacetyl functional group, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The spirocyclic core enhances structural rigidity, potentially improving binding affinity in drug discovery applications. The chloroacetyl group offers reactivity for further derivatization, enabling the synthesis of diverse analogs. This compound is particularly useful in the development of bioactive molecules, including potential kinase inhibitors or modulators of central nervous system targets. Its well-defined stereochemistry and synthetic versatility make it a promising scaffold for medicinal chemistry and mechanistic studies.
1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one structure
2411284-25-6 structure
Product Name:1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one
CAS No:2411284-25-6
MF:C15H17ClN2O2
MW:292.760682821274
CID:5832636
PubChem ID:165767992
Update Time:2025-10-30

1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one Chemical and Physical Properties

Names and Identifiers

    • Z3337544536
    • 2411284-25-6
    • EN300-26619427
    • 1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinolin]-2'-one
    • 1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one
    • Inchi: 1S/C15H17ClN2O2/c16-10-13(19)18-7-5-15(6-8-18)9-11-3-1-2-4-12(11)17-14(15)20/h1-4H,5-10H2,(H,17,20)
    • InChI Key: JZIYHSNABSBENL-UHFFFAOYSA-N
    • SMILES: ClCC(N1CCC2(C(NC3C=CC=CC=3C2)=O)CC1)=O

Computed Properties

  • Exact Mass: 292.0978555g/mol
  • Monoisotopic Mass: 292.0978555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 49.4Ų

1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26619427-0.05g
1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinolin]-2'-one
2411284-25-6 95.0%
0.05g
$246.0 2025-03-20

Additional information on 1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one

1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one: A Comprehensive Overview

The compound 1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one, identified by the CAS number 2411284-25-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The structure of this molecule combines a piperidine ring and a quinoline ring, connected via a spiro linkage. The presence of the 2-chloroacetyl group further adds functional diversity to this compound.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their unique structural features and potential bioactivity. The spiro arrangement in this molecule creates a rigid framework that can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the presence of the chloroacetyl group introduces electrophilic character, which can be exploited in various chemical reactions or as a site for further functionalization.

The synthesis of 1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis of such complex molecules, focusing on improving yield and purity. For instance, recent advancements in catalytic asymmetric synthesis have provided new avenues for constructing spiro systems with high enantioselectivity.

In terms of pharmacological activity, this compound has shown promise in preliminary studies as a potential lead for drug development. Its unique structure suggests potential interactions with various biological targets, including enzymes and receptors. For example, studies have indicated that spiro compounds can act as inhibitors of certain kinases or proteases, making them valuable candidates for anti-cancer or anti-inflammatory therapies.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its bioactivity. Furthermore, quantum mechanical calculations have been employed to study the electronic structure and reactivity of this molecule, aiding in the design of more potent derivatives.

In conclusion, 1-(2-chloroacetyl)-2',4'-dihydro-1'H-spiropiperidine-4,3'-quinolin-2'-one represents an intriguing molecule with diverse applications in organic chemistry and pharmacology. Its spiro structure and functional groups make it a valuable subject for further research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing drug discovery and chemical innovation.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD